1-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-(2-phenylethyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 1-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-(2-phenylethyl)-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H24N2O3S/c1-16-8-9-17(2)19(14-16)21(27)15-26-20-11-13-30-22(20)23(28)25(24(26)29)12-10-18-6-4-3-5-7-18/h3-9,11,13-14,20,22H,10,12,15H2,1-2H3
• InChI Key: OPMBEAWTJVSDRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)CN2C3C=CSC3C(=O)N(C2=O)CCC4=CC=CC=C4
• Molecular Formula: C24H24N2O3S
• Molecular Weight: 420.5 g/mol
• CAS No.: 1261019-41-3

Description

This compound belongs to the thieno[3,2-d]pyrimidine-2,4-dione class, characterized by a fused thiophene-pyrimidine ring system. Its structure includes a 2,5-dimethylphenyl group attached via a 2-oxoethyl chain at position 1 and a 2-phenylethyl substituent at position 3. The molecular formula is C₂₄H₂₃N₂O₃S, with a molecular weight of 419.5 g/mol (calculated). The 2,5-dimethylphenyl and phenylethyl groups likely influence electronic properties, solubility, and biological interactions compared to other derivatives.

Biological Activity

1-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-(2-phenylethyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a compound belonging to the thieno[3,2-d]pyrimidine class, which has garnered attention for its potential biological activities, particularly in cancer therapy. This article provides a comprehensive overview of its biological activity, focusing on its synthesis, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound has a molecular formula of C₁₈H₁₅N₃O₂S and a molecular weight of approximately 418.51 g/mol. Its structure features a thieno[3,2-d]pyrimidine core with various substituents that may influence its biological activity.

Structural Characteristics

Property	Value
Molecular Formula	C₁₈H₁₅N₃O₂S
Molecular Weight	418.51 g/mol
XLogP3-AA	3.6
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	4

Antitumor Activity

Research indicates that thieno[3,2-d]pyrimidine derivatives exhibit significant cytotoxic effects against various cancer cell lines. For instance, in a study evaluating multiple derivatives, compounds derived from this scaffold showed potent inhibition of tumor growth across several human cancer cell lines.

• Case Study : A series of thieno[2,3-d]pyrimidine derivatives were synthesized and tested for their ability to inhibit the growth of MDA-MB-231 (triple-negative breast cancer) cells. Among these compounds, one exhibited an IC50 value of 27.6 μM, indicating strong cytotoxicity compared to other tested analogs .

The primary mechanism by which these compounds exert their antitumor effects is through the inhibition of the dihydrofolate reductase (DHFR) enzyme. This enzyme is crucial for nucleotide synthesis in rapidly dividing cancer cells. The binding affinity of thieno[3,2-d]pyrimidines to DHFR mimics that of folic acid, allowing for selective targeting of cancerous tissues over normal cells .

Structure-Activity Relationship (SAR)

The SAR studies reveal that modifications in the substituents on the thieno[3,2-d]pyrimidine core significantly affect biological activity:

• Electron-withdrawing groups at specific positions enhance potency against tumor cells.
• Increasing lipophilicity by altering substituents can improve membrane permeability and bioavailability.

Synthesis

The synthesis of 1-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-(2-phenylethyl)-thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione typically involves multi-step organic reactions starting from commercially available precursors. The synthetic pathway often includes cyclization steps that form the thieno[3,2-d]pyrimidine framework.

General Synthetic Route

• Formation of Thieno[3,2-d]pyrimidine Core : This involves cyclization reactions using appropriate thiophene and pyrimidine precursors.
• Introduction of Substituents : Functional groups such as 2-(2,5-dimethylphenyl) and phenylethyl are introduced through electrophilic substitution reactions.

Comparison with Similar Compounds

Structural Analogues

Key structural analogues and their substituent variations are summarized below:

Compound Name	Substituents (Position 1 / Position 3)	Molecular Formula	Molecular Weight (g/mol)	Notable Features
Target Compound	2,5-Dimethylphenyl-oxoethyl / Phenylethyl	C₂₄H₂₃N₂O₃S	419.5	Lipophilic substituents
3-(3-Fluorophenyl)-1-[(3-methylphenyl)methyl] derivative	3-Methylbenzyl / 3-Fluorophenyl	C₂₀H₁₆FN₂O₂S⁺	367.4	Fluorine enhances electronegativity
1-[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxoethyl]-3-[2-(thiophen-2-yl)ethyl] derivative	Indolyl-oxoethyl / Thiophen-2-yl ethyl	C₂₂H₂₀N₃O₃S₂⁺	438.5	Thiophene improves π-π stacking

Key Observations :

• Electron-withdrawing groups (e.g., fluorine in ) may enhance binding affinity to polar targets, whereas electron-donating groups (e.g., methyl in the target compound) increase lipophilicity .

Physicochemical Properties

Property	Target Compound	3-Fluorophenyl Derivative	Thiophene Derivative
Molecular Weight	419.5	367.4	438.5
Melting Point	Not reported	Not reported	Not reported
Solubility (Predicted)	Low (lipophilic)	Moderate (polar fluorine)	Low (thiophene hydrophobicity)

Notes:

• Fluorine in improves solubility in polar solvents compared to the target compound’s dimethylphenyl group .